Gastrointestinal Motility Regulation

Description

Gastrointestinal motility regulation refers to the complex physiological processes that control the movement of food and waste through the digestive tract. This intricate system involves neural, hormonal, and muscular interactions, ensuring efficient digestion, nutrient absorption, and waste elimination. Dysregulation can lead to various gastrointestinal disorders, including irritable bowel syndrome, gastroparesis, and chronic constipation, significantly impacting patient quality of life.